Cas no 58929-81-0 (1,3-Benzodioxole, 5-[(3-phenyl-2-propenyl)oxy]-)

• Product name: 1,3-Benzodioxole, 5-[(3-phenyl-2-propenyl)oxy]-
• CAS No: 58929-81-0
• MF: C₁₆H₁₄O₃
• MW: 254.28056
• CID: 340419
• PubChem ID: 54275545

1,3-Benzodioxole, 5-[(3-phenyl-2-propenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-[(3-phenyl-2-propenyl)oxy]-
• 5-(3-phenylprop-2-enoxy)-1,3-benzodioxole
• SCHEMBL4759084
• 5-[(3-Phenylprop-2-en-1-yl)oxy]-2H-1,3-benzodioxole
• DTXSID90710242
• RNDVQQKZAUFCAK-UHFFFAOYSA-N
• 3,4-Methylenedioxy-Cinnamyloxybenzene
• 58929-81-0

• Inchi： InChI=1S/C16H14O3/c1-2-5-13(6-3-1)7-4-10-17-14-8-9-15-16(11-14)19-12-18-15/h1-9,11H,10,12H2/b7-4+
• InChI Key： RNDVQQKZAUFCAK-QPJJXVBHSA-N
• SMILES： C1(/C=C/COC2C=CC3OCOC=3C=2)C=CC=CC=1

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69